3-(2H-1,3-benzodioxol-5-yl)-1-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2H-1,3-benzodioxol-5-yl)-1-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}urea, also known as BPU, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of urea-based kinase inhibitors and has been shown to have promising activity against a variety of diseases, including cancer and inflammation.
Scientific Research Applications
Facilitating Synthetic Pathways
One notable application involves the use of urea derivatives in facilitating the synthesis of diverse and densely functionalized heterocycles. For example, urea serves as a novel organo-catalyst in the one-pot synthesis of functionalized 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocyclic scaffolds, highlighting its role in creating pharmaceutically significant compounds under environmentally benign conditions (Brahmachari & Banerjee, 2014).
Antimicrobial and Anticancer Activities
Furthermore, urea and thiourea derivatives have been synthesized and tested for their antibacterial, antimycobacterial, and antifungal activities. Certain compounds within this category have shown significant antimicrobial properties, suggesting their potential as therapeutic agents (Faidallah, Khan, & Asiri, 2011). Another study highlights the antimicrobial and anticancer activities of N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, presenting a series of compounds with notable efficacy against various pathogens and cancer cell lines (El-Sawy et al., 2013).
Complex Structure Formation
The ability of urea-based compounds to form complex structures has also been explored. For instance, 2,6-bis(2-benzimidazolyl)pyridine has been used as a neutral receptor for urea recognition, forming highly stable supramolecular complexes. This demonstrates the potential of urea derivatives in chemical and biological recognition, further broadening their application scope (Chetia & Iyer, 2006).
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[(3-pyridin-3-ylpyrazin-2-yl)methyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O3/c24-18(23-13-3-4-15-16(8-13)26-11-25-15)22-10-14-17(21-7-6-20-14)12-2-1-5-19-9-12/h1-9H,10-11H2,(H2,22,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQQPUDQEDHIIFF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)NCC3=NC=CN=C3C4=CN=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.